Cas no 315671-37-5 (4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic acid)

• Product Name: 4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic acid
• CAS No: 315671-37-5
• MF: C₁₂H₁₂Cl₂N₂O₅
• MW: 335.14008140564
• CID: 5730126
• PubChem ID: 1787518
• Update Time: 2025-05-22

4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic acid Chemical and Physical Properties

Names and Identifiers

• HMS2653B09
• AKOS000488180
• 4-{2-[(2,4-dichlorophenoxy)acetyl]hydrazinyl}-4-oxobutanoic acid
• SMR000231427
• starbld0014195
• 315671-37-5
• 4-(2-(2-(2,4-Dichlorophenoxy)acetyl)hydrazinyl)-4-oxobutanoic acid
• CHEMBL1883441
• 4-{2-[(2,4-dichlorophenoxy)acetyl]hydrazino}-4-oxobutanoic acid
• 4-{2-[2-(2,4-Dichlorophenoxy)acetyl]hydrazino}-4-oxobutanoic acid
• 4-[2-[2-(2,4-dichlorophenoxy)acetyl]hydrazinyl]-4-oxobutanoic acid
• AN-329/13569021
• MLS000704330
• CS-0299797
• Z57201901
• STK053467
• Butanedioic acid, 1-[2-[2-(2,4-dichlorophenoxy)acetyl]hydrazide]
• 4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic acid

• Inchi： 1S/C12H12Cl2N2O5/c13-7-1-2-9(8(14)5-7)21-6-11(18)16-15-10(17)3-4-12(19)20/h1-2,5H,3-4,6H2,(H,15,17)(H,16,18)(H,19,20)
• InChI Key： NILLYZSLQMQPCQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1OCC(NNC(CCC(=O)O)=O)=O)Cl

Computed Properties

• Exact Mass: 334.0123269g/mol
• Monoisotopic Mass: 334.0123269g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on 4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic acid

4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic Acid: A Comprehensive Overview

4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic acid (CAS No. 315671-37-5) is a complex organic compound with a unique structure that has garnered significant attention in the fields of chemistry and pharmacology. This compound is characterized by its hydrazine group attached to a phenoxyacetyl moiety and a butanoic acid backbone. The presence of the 2,4-dichlorophenoxy group introduces interesting electronic and steric properties, making this compound a valuable subject for both academic research and industrial applications.

The synthesis of 4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic acid involves a series of carefully designed reactions. Researchers have employed various strategies, including nucleophilic substitution and condensation reactions, to construct the hydrazine moiety. The use of phenoxyacetic acid as an intermediate has been particularly effective in achieving the desired product with high purity. Recent advancements in catalytic systems have further optimized the synthesis process, reducing reaction times and improving yields.

One of the most intriguing aspects of this compound is its potential as a bioactive agent. Studies have shown that it exhibits significant antimicrobial activity, particularly against gram-positive bacteria. This property makes it a promising candidate for the development of new antibiotics, especially in light of the growing resistance to conventional drugs. Furthermore, preliminary tests indicate that this compound may also possess anticancer properties, though more extensive research is required to confirm these findings.

The structural versatility of 4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic acid has led to its exploration in other areas as well. For instance, its ability to form stable complexes with metal ions has made it a potential candidate for use in catalysis and sensor technology. Researchers have also investigated its role as a building block for more complex molecules, leveraging its functional groups to create novel materials with tailored properties.

In terms of environmental impact, this compound has been studied for its potential role in pesticide development. The presence of the chlorinated phenoxy group contributes to its stability and effectiveness against certain pests. However, ongoing research is focused on minimizing any adverse effects on non-target organisms and ensuring its safe application in agricultural settings.

From a structural perspective, the compound's butanoic acid backbone provides a flexible framework for further modifications. Scientists have explored substituting different groups at various positions to enhance specific properties such as solubility or bioavailability. These modifications have opened up new avenues for drug delivery systems and targeted therapies.

Recent advancements in computational chemistry have provided deeper insights into the molecular interactions of this compound. Quantum mechanical studies have revealed the electronic distribution within the molecule, shedding light on its reactivity patterns. Additionally, molecular docking simulations have helped identify potential binding sites on target proteins, aiding in the design of more effective derivatives.

In conclusion, 4-{2-2-(2,4-Dichlorophenoxy)acetylhydrazino}-4-oxobutanoic acid (CAS No. 315671-37-5) stands out as a multifaceted compound with diverse applications across various scientific domains. Its unique structure and bioactive properties make it an invaluable subject for ongoing research and development efforts.